4-[4-Oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid

• Molecular Formula: C16H10N2O3S2
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 4-[4-oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
• InChI: InChI=1S/C16H10N2O3S2/c19-14-13(8-10-2-1-7-17-9-10)23-16(22)18(14)12-5-3-11(4-6-12)15(20)21/h1-9H,(H,20,21)
• InChI Key: JKKCRRFBFGBHPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C2C(=O)N(C(=S)S2)C3=CC=C(C=C3)C(=O)O

Description

4-[4-Oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid is a thiazolidinone derivative characterized by a pyridin-3-ylmethylidene substituent at position 5 and a benzoic acid moiety at position 3 of the thiazolidinone core. This compound, with the molecular formula C₁₅H₁₀N₂O₃S₂, has been synthesized via Knoevenagel condensation, yielding 61% as a yellow crystalline solid with a melting point of 257–258°C and high HPLC purity (98.75%) . Its UV spectrum shows a λmax at 388.9 nm, attributed to conjugation between the pyridine ring and the thiazolidinone system. Key spectral features include IR peaks at 1704 cm⁻¹ (C=O) and 745 cm⁻¹ (C=S), and distinct NMR signals for aromatic protons and the methylidene group .

Biological Activity

4-[4-Oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid is a complex organic compound that has garnered attention due to its potential biological activities, particularly its antimicrobial properties. This compound features a thiazolidinone ring, a pyridine-derived substituent, and a benzoic acid moiety, which contribute to its unique chemical reactivity and biological effects.

The molecular formula of this compound is $C_{13}H_{12}N_{2}O_{3}S_{2}$ with a molecular weight of approximately 308.4 g/mol. Its structure includes multiple functional groups that are believed to play crucial roles in its biological activity.

Antimicrobial Properties

Research indicates that 4-[4-Oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid exhibits significant antimicrobial activity against various bacterial and fungal strains. Notably, it has demonstrated effectiveness against:

• Gram-positive bacteria : Such as Staphylococcus aureus.
• Gram-negative bacteria : Including Escherichia coli.
• Fungi : Like Candida albicans.

The mechanism of action is thought to involve enzyme inhibition or receptor modulation, disrupting critical biological processes in microbial cells .

The compound's antimicrobial effects are hypothesized to arise from its ability to inhibit key enzymes involved in metabolic pathways, such as those responsible for bacterial cell wall synthesis. Additionally, molecular docking studies have suggested potential interactions with specific kinases, indicating that kinase inhibition may also contribute to its antibacterial action .

Comparative Analysis with Similar Compounds

A comparative analysis highlights the structural features and biological activities of related compounds:

Compound Name	Structural Features	Biological Activity
4-[5-(2-Nitrobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid	Nitrobenzylidene moiety	Antimicrobial activity against various strains
4-[5-(Quinolin-6-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid	Quinoline substituent	Potentially different antimicrobial spectrum
4-[5-(3,4-Dimethoxy-benzylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]butanoic acid	Dimethoxybenzylidene substituent	Antimicrobial activity with distinct efficacy profile

Case Studies and Research Findings

Several studies have evaluated the biological activity of this compound:

• Antibiofilm Activity : In vitro assessments have shown moderate antibiofilm effects against Staphylococcus aureus and Enterococcus faecium at concentrations around 125 µg/mL .
• Toxicity Assessment : A study indicated that while some derivatives exhibited moderate toxicity towards Daphnia magna, the compound itself showed lower toxicity compared to other tested compounds. This suggests a favorable safety profile for potential therapeutic applications .
• In Silico Studies : Molecular docking studies have predicted interactions with various kinases, enhancing the understanding of its potential mechanisms of action and guiding future experimental validations .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations in the Thiazolidinone Core

The biological and physicochemical properties of thiazolidinone derivatives are highly dependent on substituents at positions 3 and 3. Below is a comparative analysis of structurally related compounds:

Compound Name	Substituent at Position 5	Key Properties/Activities	Reference ID
4-[4-Oxo-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid	Pyridin-3-ylmethylidene	High λmax (388.9 nm), potential for H-bonding via pyridine N; detailed NMR/IR data .
{(5Z)-4-Oxo-5-[4-(propan-2-yl)benzylidene]-2-thioxo-1,3-thiazolidin-3-yl}acetic acid	4-Isopropylbenzylidene	Lower molecular weight (321.41 g/mol); predicted pKa 3.37; patented for unspecified therapeutic applications .
4-{2-[4-Nitrophenyl]-4-oxo-1,3-thiazolidin-3-yl}benzoic acid (SS5)	4-Nitrophenyl	UV λmax 290 nm; active against Candida albicans due to electron-withdrawing nitro group .
4-{2-[4-Hydroxyphenyl]-4-oxo-1,3-thiazolidin-3-yl}benzoic acid (SS6)	4-Hydroxyphenyl	Enhanced antibacterial activity vs. SS5; electron-donating hydroxyl group improves solubility and target interactions .
ML-145 (GPR35 antagonist)	2-Methyl-3-phenylprop-2-enylidene	High affinity for human GPR35 but inactive in rodents; limited in vivo utility due to chemical instability .
3-[(5Z)-5-Benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid	Benzylidene	Commercial availability (CAS 862827-52-9); structural simplicity but unoptimized pharmacokinetics .

Comparative Physicochemical Data

Property	Target Compound	SS5	ML-145
Molecular Weight (g/mol)	280.32	326.32	391.48
Melting Point (°C)	257–258	Not reported	Not reported
λmax (nm)	388.9	290.0	Not reported
HPLC Purity (%)	98.75	Not reported	Not reported